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Professionals
These application notes provide detailed protocols for the quantitative analysis of phosphate, a

key nutrient, in environmental samples using ammonium phosphomolybdate hydrate. The

methodologies described are based on the widely used spectrophotometric "molybdenum blue"

method and the gravimetric analysis method, suitable for various matrices including water and

soil.

Introduction
Ammonium phosphomolybdate hydrate is a crucial reagent in analytical chemistry for the

determination of phosphates, arsenates, and lead.[1][2] In environmental analysis, it is

extensively used to measure phosphate levels in water and soil, which is vital for monitoring

water quality, assessing soil fertility, and understanding nutrient cycling.[1][3]
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The most common application involves the reaction of orthophosphate ions with ammonium

molybdate in an acidic medium to form a phosphomolybdate complex.[4][5] This complex can

then be either precipitated for gravimetric analysis or reduced to form an intensely colored

molybdenum blue complex for spectrophotometric quantification.[4][6] The intensity of the blue

color is directly proportional to the phosphate concentration.[7][8]

Spectrophotometric Determination of
Orthophosphate (Molybdenum Blue Method)
This method is highly sensitive and suitable for determining low concentrations of phosphate in

environmental samples.[3]

Principle
In an acidic solution, orthophosphate reacts with ammonium molybdate and potassium

antimony tartrate to form a heteropoly acid, phosphomolybdic acid.[4] This complex is

subsequently reduced by ascorbic acid to form a stable and intensely colored molybdenum

blue complex.[4][5] The absorbance of the solution is then measured at a specific wavelength,

typically between 830 nm and 890 nm, to determine the phosphate concentration.[9][10]

Experimental Protocol
Reagents:

Ammonium Molybdate Solution: Dissolve 12.0 g of ammonium paramolybdate

((NH₄)₆Mo₇O₂₄·4H₂O) in 250 mL of deionized water.[4]

Sulfuric Acid (5N): Slowly add 138.8 mL of concentrated sulfuric acid to 800 mL of deionized

water, cool, and dilute to 1 L.

Potassium Antimony Tartrate Solution: Dissolve 0.291 g of potassium antimony tartrate

(K(SbO)C₄H₄O₆·½H₂O) in 100 mL of deionized water.[4]

Combined Reagent (Reagent A): Add the ammonium molybdate solution and the potassium

antimony tartrate solution to 1000 mL of 5N sulfuric acid. Mix well and make up to 2000 mL

with deionized water.[4]
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Ascorbic Acid Solution (Reagent B): On the day of use, dissolve 1.32 g of ascorbic acid in

250 mL of Reagent A. This solution is stable for about 12 hours.[4]

Standard Phosphate Solution (100 ppm P): Dissolve 0.4394 g of potassium dihydrogen

orthophosphate (KH₂PO₄), previously dried at 105°C, in deionized water and dilute to 1 L.[4]

From this stock solution, prepare a series of working standards by appropriate dilution.

Procedure for Water Samples:

Pipette 50 mL of the filtered water sample into a clean 100 mL volumetric flask. If the sample

is colored or turbid, a blank should be prepared by adding all reagents except the combined

molybdate reagent.

Add one drop of phenolphthalein indicator. If a pink color develops, add 5N sulfuric acid

dropwise until the color disappears.[8]

Add 8 mL of the combined reagent (Reagent A + Ascorbic Acid) to the flask and mix

thoroughly.[8]

Allow the solution to stand for at least 10 minutes, but no longer than 30 minutes, for color

development.[8]

Measure the absorbance of the solution at 880 nm using a spectrophotometer, after zeroing

the instrument with a reagent blank.[4]

Construct a calibration curve by measuring the absorbance of a series of standard

phosphate solutions treated in the same manner as the samples.

Determine the phosphate concentration in the sample from the calibration curve.

Procedure for Soil Samples:

Extraction: Weigh 10 g of air-dried soil into a flask. Add 200 mL of an extracting solution

(e.g., Bray's No. 1 or Mehlich 3) and shake for the recommended time.

Filter the suspension through Whatman No. 42 filter paper.
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Take a suitable aliquot of the clear filtrate and proceed with the color development as

described for water samples (steps 2-7).

Quantitative Data Summary
Parameter Value Reference

Wavelength of Maximum

Absorbance (λmax)
830 - 890 nm [9][10]

Linear Concentration Range 0.1 - 5 µg/mL (or ppm) [9][10]

Molar Absorptivity
2.9 × 10⁴ L mol⁻¹ cm⁻¹ at 830

nm
[7][9]

Correlation Coefficient (R²) of

Calibration Curve
> 0.99 [9][11]

Relative Standard Deviation

(RSD)
< 5% [7][9]

Gravimetric Determination of Phosphate
This method is suitable for samples with higher phosphate concentrations and involves the

precipitation of phosphate as ammonium phosphomolybdate.[12]

Principle
In a nitric acid solution containing an excess of ammonium nitrate, phosphate ions react with

ammonium molybdate to form a bright yellow precipitate of ammonium phosphomolybdate

((NH₄)₃[P(Mo₃O₁₀)₄]).[6][12] The precipitate is then filtered, washed, dried, and weighed. The

mass of phosphate in the original sample is calculated from the weight of the precipitate.

Experimental Protocol
Reagents:

Ammonium Molybdate Solution: Dissolve 35 g of ammonium molybdate in 1 L of deionized

water.[12]
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Ammonium Nitrate Solution (5 M): Dissolve 400.3 g of ammonium nitrate in 1 L of deionized

water.[12]

Nitric Acid (5 N): Prepare by diluting concentrated nitric acid.

Wash Solution (2% Nitric Acid): Dilute 5 N nitric acid.

Procedure:

Take a known volume of the sample solution containing phosphate.

Add 50 mL of the ammonium nitrate solution.[12]

Add 25 mL of the ammonium molybdate solution.[12]

Add 25 mL of 5 N nitric acid while stirring.[12]

Heat the solution to 45-60°C and allow the yellow precipitate of ammonium

phosphomolybdate to form.[12]

Let the precipitate settle for at least 3 hours, or preferably overnight.[12][13]

Filter the precipitate through a pre-weighed Gooch crucible or filter paper (Whatman No. 42).

[13]

Wash the precipitate with 2% nitric acid solution until the filtrate is free from molybdate ions.

[12]

Finally, wash the precipitate with a small amount of cold deionized water.

Dry the precipitate in an oven at 105-110°C to a constant weight.

The weight of P₂O₅ can be calculated by multiplying the weight of the precipitate by a

gravimetric factor of 0.0378.[12]
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Chemical Reaction Pathway for Molybdenum Blue
Method
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Caption: Chemical reaction pathway for the spectrophotometric determination of phosphate.
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Caption: General experimental workflow for nutrient analysis using ammonium

phosphomolybdate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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